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Compound of Interest

Compound Name: ML143

Cat. No.: B1663227

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML143 is a potent and selective, reversible, non-competitive inhibitor of the Rho family small
GTPase Cdc42. Cdc42 is a key regulator of various cellular processes, including cell
morphology, migration, polarity, and cell cycle progression. Dysregulation of Cdc42 signaling is
implicated in numerous diseases, including cancer. As a selective inhibitor, ML143 serves as a
critical tool for investigating the physiological and pathological roles of Cdc42. Accurate
preparation and proper storage of ML143 stock solutions are paramount to ensure its stability
and the reproducibility of experimental results. These application notes provide detailed
protocols for the preparation and storage of ML143 for in vitro research applications.

Product Information

Parameter Value Reference
Molecular Formula C18H26N403S [1]
Molecular Weight 378.49 g/mol [1]

CAS Number 2871872-79-4 [1]
Appearance Crystalline solid

Purity >98%
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Solubility and Storage Summary

Solvent Solubility Storage of Powder

Storage of Stock

Solution
100 mg/mL (264.21 4°C, sealed, away -80°C (up to 6
DMSO mM) (ultrasonication from moisture and months); -20°C (up to
may be required) light 1 month)

Experimental Protocols
Protocol 1: Preparation of a 10 mM ML143 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of ML143 in dimethyl
sulfoxide (DMSO).

Materials:

ML143 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional)
Procedure:

o Equilibrate Reagents: Allow the vial of ML143 powder and the anhydrous DMSO to
equilibrate to room temperature before opening to prevent condensation.

o Weigh ML143: Accurately weigh the desired amount of ML143 powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
3.785 mg of ML143 (Molecular Weight = 378.49 g/mol ).
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e Add DMSO: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube
containing the ML143 powder. To prepare a 10 mM stock solution, use the following formula:

Volume of DMSO (mL) = [Mass of ML143 (mg) / 378.49 ( g/mol )] / 10 (mmol/L)

For ease of use, the following table provides volumes for common stock solution

preparations:
Desired Stock Volume Mass of ML143 to Weigh Volume of DMSO to Add
1mL 3.785 mg 1mL
500 uL 1.892 mg 500 uL
200 pL 0.757 mg 200 pL

o Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the
compound. If the compound does not fully dissolve, sonicate the solution in a water bath for
5-10 minutes until the solution is clear.[2]

¢ Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use sterile microcentrifuge tubes. The volume of the aliquots should be based on the
typical experimental needs.

» Storage: Store the aliquoted stock solutions at -80°C for long-term storage (up to 6 months)
or at -20°C for shorter-term storage (up to 1 month).[1] Ensure the tubes are tightly sealed to
prevent solvent evaporation and contamination.

Protocol 2: Preparation of a Working Solution for Cell
Culture

This protocol describes the dilution of the ML143 stock solution to a final working concentration
for use in cell-based assays.

Materials:

e 10 mM ML143 stock solution in DMSO

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1663227?utm_src=pdf-body
https://www.benchchem.com/product/b1663227?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-19639/E-982-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-145121/DS96432529-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b1663227?utm_src=pdf-body
https://www.benchchem.com/product/b1663227?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Pre-warmed cell culture medium

 Sterile microcentrifuge tubes or multi-well plates
o Calibrated micropipettes and sterile tips
Procedure:

e Thaw Stock Solution: Thaw a single aliquot of the 10 mM ML143 stock solution at room
temperature.

» Determine Final Concentration: The optimal working concentration of ML143 should be
determined experimentally for each cell line and assay. A typical starting point for Cdc42
inhibitors is in the low micromolar range.

» Serial Dilution (Optional): If a range of concentrations is being tested, perform serial dilutions
of the stock solution in cell culture medium.

» Final Dilution: Dilute the ML143 stock solution directly into the pre-warmed cell culture
medium to achieve the desired final concentration. For example, to prepare 1 mL of a 10 uM
working solution from a 10 mM stock, add 1 pL of the stock solution to 999 pL of cell culture
medium (a 1:1000 dilution).

e DMSO Concentration Control: It is critical to maintain a low final concentration of DMSO in
the cell culture to avoid solvent-induced cytotoxicity. The final DMSO concentration should
ideally not exceed 0.1%.[3] A vehicle control (cell culture medium with the same final
concentration of DMSO) should always be included in experiments.

e Immediate Use: Use the freshly prepared working solution immediately for treating cells.

Visualizations
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Experimental Workflow for ML143 Stock and Working Solution Preparation

Stock Solution Preparation

Start: ML143 Powder

Weigh ML143 Powder
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Vortex/Sonicate to Dissolve

Aliquot into Single-Use Tubes

Store at -80°C or -20°C

IFor Experiment

Working Solution Preparation

Thaw Stock Solution Aliquot

Dilute in Cell Culture Medium

Treat Cells (Final DMSO < 0.1%)

End: Experiment

Click to download full resolution via product page

Caption: Workflow for preparing ML143 stock and working solutions.
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Inhibition of Cdc42 Signaling by ML143
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Caption: ML143 inhibits Cdc42 signaling and downstream effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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